Cas no 1805491-68-2 (4-Aminomethyl-2-bromo-3-nitropyridine)

• Product Name: 4-Aminomethyl-2-bromo-3-nitropyridine
• CAS No: 1805491-68-2
• MF: C₆H₆BrN₃O₂
• MW: 232.034739971161
• CID: 4803393
• Update Time: 2025-09-23

4-Aminomethyl-2-bromo-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Aminomethyl-2-bromo-3-nitropyridine

• Inchi： 1S/C6H6BrN3O2/c7-6-5(10(11)12)4(3-8)1-2-9-6/h1-2H,3,8H2
• InChI Key： NXKVJXRZUICHAN-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CN=1)CN)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 0.6
• Topological Polar Surface Area: 84.7